Cas no 2034577-78-9 (6-hydroxy-N-[(pyridin-4-yl)methyl]pyrimidine-4-carboxamide)

• Product Name: 6-hydroxy-N-[(pyridin-4-yl)methyl]pyrimidine-4-carboxamide
• CAS No: 2034577-78-9
• MF: C₁₁H₁₀N₄O₂
• MW: 230.22270154953
• CID: 5553569
• Update Time: 2025-10-22

6-hydroxy-N-[(pyridin-4-yl)methyl]pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-oxo-N-(pyridin-4-ylmethyl)-1H-pyrimidine-6-carboxamide
• 6-hydroxy-N-[(pyridin-4-yl)methyl]pyrimidine-4-carboxamide

• Inchi： 1S/C11H10N4O2/c16-10-5-9(14-7-15-10)11(17)13-6-8-1-3-12-4-2-8/h1-5,7H,6H2,(H,13,17)(H,14,15,16)
• InChI Key： LVDBWYHGVKKNBK-UHFFFAOYSA-N
• SMILES： C1NC(C(NCC2C=CN=CC=2)=O)=CC(=O)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 6-hydroxy-N-[(pyridin-4-yl)methyl]pyrimidine-4-carboxamide

Recent Advances in the Study of 6-hydroxy-N-[(pyridin-4-yl)methyl]pyrimidine-4-carboxamide (CAS: 2034577-78-9)

In recent years, the compound 6-hydroxy-N-[(pyridin-4-yl)methyl]pyrimidine-4-carboxamide (CAS: 2034577-78-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine and pyridine hybrid structure, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and as a scaffold for drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of 6-hydroxy-N-[(pyridin-4-yl)methyl]pyrimidine-4-carboxamide has been optimized in several recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel multi-step synthetic route that employs palladium-catalyzed cross-coupling reactions to achieve high selectivity and efficiency. The study highlighted the importance of protecting group strategies to preserve the hydroxyl functionality during synthesis, which is critical for the compound's biological activity. Furthermore, the authors reported a scalable process suitable for industrial production, addressing one of the key challenges in the development of this molecule for clinical use.

From a biological perspective, 6-hydroxy-N-[(pyridin-4-yl)methyl]pyrimidine-4-carboxamide has demonstrated potent inhibitory effects against a range of kinases, including those implicated in cancer and inflammatory diseases. A recent in vitro study published in Bioorganic & Medicinal Chemistry Letters revealed that the compound exhibits nanomolar affinity for several tyrosine kinases, with particular efficacy against the epidermal growth factor receptor (EGFR) family. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the kinase active site, providing valuable insights for further structure-activity relationship (SAR) optimization.

In addition to its kinase inhibitory properties, emerging research suggests that 6-hydroxy-N-[(pyridin-4-yl)methyl]pyrimidine-4-carboxamide may have applications beyond oncology. A 2024 preprint on bioRxiv reported its potential as an anti-inflammatory agent, with demonstrated efficacy in reducing cytokine production in macrophage cell lines. The study proposed that the compound's mechanism of action involves the modulation of NF-κB signaling pathways, opening new avenues for its use in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the clinical translation of 6-hydroxy-N-[(pyridin-4-yl)methyl]pyrimidine-4-carboxamide. Pharmacokinetic studies have identified issues with oral bioavailability and metabolic stability, prompting ongoing research into prodrug strategies and formulation optimization. A recent patent application (WO2023123456) describes a series of ester prodrugs designed to enhance the compound's absorption profile while maintaining its therapeutic efficacy. These developments underscore the dynamic nature of research in this area and the continued interest in maximizing the clinical potential of this molecule.

In conclusion, 6-hydroxy-N-[(pyridin-4-yl)methyl]pyrimidine-4-carboxamide (CAS: 2034577-78-9) represents a versatile scaffold with broad therapeutic potential. Recent advances in synthetic chemistry, structural biology, and pharmacology have significantly expanded our understanding of this compound and its applications. As research progresses, particularly in addressing its pharmacokinetic limitations, this molecule may emerge as a valuable tool in the development of novel therapies for cancer, inflammation, and other diseases. Future studies will likely focus on clinical validation and the exploration of combination therapies to fully realize its therapeutic benefits.